Cas no 186590-36-3 (4,5-Difluoro-2-hydroxybenzonitrile)

• Product Name: 4,5-Difluoro-2-hydroxybenzonitrile
• CAS No: 186590-36-3
• MF: C₇H₃F₂NO
• MW: 155.101628541946
• MDL: MFCD08275287
• CID: 92239
• PubChem ID: 23148985
• Update Time: 2025-04-18

4,5-Difluoro-2-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-hydroxybenzonitrile
• Benzonitrile, 4,5-difluoro-2-hydroxy- (9CI)
• 4,5-Difluoro-2-hydroxy-benzonitrile
• PC1116
• 6-Cyano-3,4-difluorophenol
• 186590-36-3
• Benzonitrile, 4,5-difluoro-2-hydroxy-
• ROLMZTIHUMKEAI-UHFFFAOYSA-N
• SCHEMBL1128865
• 4 pound not5-Difluoro-2-hydroxybenzonitrile
• 2-CYANO-4,5-DIFLUOROPHENOL
• EN300-1615128
• CS-0267865
• MFCD08275287
• DS-6118
• Piperidinehydrochloride
• DTXSID50631005
• FT-0739670
• AKOS005255052
• AC-26127
• A21158
• 4,5-difluoro-2-hydroxybenzonitrile;2-methylpentan-2-ol;

• MDL： MFCD08275287
• Inchi： 1S/C7H3F2NO/c8-5-1-4(3-10)7(11)2-6(5)9/h1-2,11H
• InChI Key： ROLMZTIHUMKEAI-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C#N)=C(C=1)O)F

Computed Properties

• Exact Mass: 155.01800
• Monoisotopic Mass: 155.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2
• Topological Polar Surface Area: 44A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 161-163°C
• Boiling Point: 279.7±40.0 ºC (760 Torr),
• Flash Point: 122.9±27.3 ºC,
• Refractive Index: 1.53
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 44.02000
• LogP: 1.54208

4,5-Difluoro-2-hydroxybenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3439
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides